Cas no 2227877-56-5 ((1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol
• CAS No: 2227877-56-5
• MF: C₇H₉BrO₂S
• MW: 237.114160299301
• CID: 6324041
• PubChem ID: 165645282
• Update Time: 2025-05-20

(1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol
• EN300-1921020
• 2227877-56-5

• Inchi： 1S/C7H9BrO2S/c1-4(9)6-3-5(8)7(10-2)11-6/h3-4,9H,1-2H3/t4-/m1/s1
• InChI Key： RTANBJXSCRWGAH-SCSAIBSYSA-N
• SMILES： BrC1=C(OC)SC(=C1)[C@@H](C)O

Computed Properties

• Exact Mass: 235.95066g/mol
• Monoisotopic Mass: 235.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.7Ų

Additional information on (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol

Chemical Profile of (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol (CAS No. 2227877-56-5)

(1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol, identified by its CAS number 2227877-56-5, is a significant compound in the field of pharmaceutical chemistry. This chiral alcohol features a thiophene core substituted with both bromo and methoxy groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's stereochemistry, specifically the (1R) configuration, is crucial for its biological activity and has garnered attention in recent years due to its potential applications in drug development.

The thiophene scaffold is a prominent structural motif in medicinal chemistry, renowned for its role in the design of antimicrobial, antiviral, and anticancer agents. The presence of both bromo and methoxy substituents on the thiophene ring enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The compound (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol has been explored as a precursor in the synthesis of small molecules targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with potent inhibitory effects on enzymes implicated in inflammation and neurodegeneration. The bromo and methoxy groups serve as handles for further modifications, enabling the creation of libraries of compounds for high-throughput screening.

The stereochemical purity of (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol is another critical aspect that has driven its adoption in synthetic chemistry. Chiral drugs often exhibit distinct pharmacological profiles compared to their racemic counterparts, with one enantiomer being active while the other may be inactive or even harmful. The (1R) configuration ensures that the compound maintains specific interactions with biological receptors, which is essential for achieving desired therapeutic outcomes. This has led to increased interest in asymmetric synthesis methods that can efficiently produce enantiomerically pure compounds.

Advances in computational chemistry have also played a significant role in the study of (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions are invaluable for guiding medicinal chemists in optimizing lead structures during drug discovery campaigns. Additionally, computational methods have been used to assess the metabolic stability and pharmacokinetic properties of derivatives derived from this compound, providing insights into their potential as drug candidates.

The synthesis of (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol involves multi-step processes that highlight the ingenuity of modern synthetic strategies. One common approach involves the reduction of a corresponding ketone using chiral auxiliaries or catalysts to establish the desired (1R) configuration. Alternatively, direct asymmetric synthesis methods have been explored, leveraging transition metal catalysis or biocatalysis to achieve high enantioselectivity. These methodologies not only provide access to enantiomerically pure compounds but also contribute to sustainable chemistry by minimizing waste and improving atom economy.

The versatility of (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol extends beyond its use as a building block for drug discovery. It has also been investigated as a component in materials science applications, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated thiophene system contributes to electron delocalization, which is beneficial for optoelectronic properties. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, demonstrating its potential beyond traditional pharmaceutical applications.

In conclusion, (1R)-1-(4-bromo-5-methoxythiophen-2-yl)ethan-1-ol (CAS No. 2227877-56-5) represents a valuable chemical entity with broad utility across multiple disciplines. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules, while its stereochemical purity ensures optimal pharmacological profiles. As research continues to uncover new applications for this compound, it will undoubtedly remain a cornerstone in both academic and industrial settings.